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Compound of Interest

8-Bromo-4-chloro-2-
Compound Name:
methylquinoline

Cat. No.: B073239

An In-depth Technical Guide to 8-Bromo-4-chloro-2-methylquinoline

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 8-Bromo-4-chloro-2-methylquinoline, tailored for researchers, scientists,
and professionals in drug development. The document details its properties, synthesis, and
potential applications, presenting quantitative data in structured tables and outlining
experimental methodologies.

Core Physical and Chemical Properties

8-Bromo-4-chloro-2-methylquinoline is a halogenated heterocyclic compound belonging to
the quinoline family.[1] Its specific substitution pattern, with a bromine atom at the 8-position, a
chlorine atom at the 4-position, and a methyl group at the 2-position, imparts distinct chemical
properties and reactivity.[2] This compound is typically a solid at room temperature and is used
as a building block in organic synthesis.[3]

Quantitative Data Summary

The key physical and chemical properties of 8-Bromo-4-chloro-2-methylquinoline are
summarized in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 1201-07-6 [3114]
Molecular Formula C10H7BrCIN [3B1141[5]
Molecular Weight 256.53 g/mol [21[31[4]
Appearance Solid

Purity >97% [3]

1S/C10H7BrCIN/c1-6-5-

InChl 9(12)7-3-2-4-8(11)10(7)13- [6]
6/h2-5H,1H3

SMILES Cclcc(Cl)c2ccec(Bryc2nl [6]

Storage Conditions Room temperature [3]

Synthesis and Experimental Protocols

The synthesis of 8-Bromo-4-chloro-2-methylquinoline can be achieved through multi-step
organic reactions. While specific proprietary methods may vary, a plausible synthetic route
involves the construction of the quinoline core followed by halogenation. One reported method
involves the reaction of 2-methylaniline, 4-chloroacetophenone, and elemental bromine.[2] A
generalized workflow for the synthesis of substituted quinolines often follows principles of the
Combes quinoline synthesis or similar cyclization reactions.

Conceptual Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 8-Bromo-4-chloro-
2-methylquinoline, starting from key precursors.
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Conceptual Synthesis of 8-Bromo-4-chloro-2-methylquinoline

Starting Materials

2-Bromoaniline Ethyl Acetoacetate
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Caption: Conceptual workflow for the synthesis of 8-Bromo-4-chloro-2-methylquinoline.

Detailed Experimental Methodology (Hypothetical)

The following protocol is a representative, hypothetical methodology based on established
chemical principles for the synthesis of similar quinoline derivatives.

¢ Step 1: Synthesis of 8-Bromo-4-hydroxy-2-methylquinoline (via Gould-Jacobs Reaction)
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o To a flask containing 2-bromoaniline, add an equimolar amount of ethyl acetoacetate.

o The mixture is heated, typically in the range of 100-140°C, to facilitate the initial
condensation reaction, forming an enamine intermediate.

o The intermediate is then added to a high-boiling point solvent, such as diphenyl ether, and
heated to approximately 250°C to induce cyclization.

o Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by
filtration, washed with a non-polar solvent (e.g., hexane), and dried.

o Step 2: Synthesis of 8-Bromo-4-chloro-2-methylquinoline

o The crude 8-Bromo-4-hydroxy-2-methylquinoline is treated with a chlorinating agent, such
as phosphorus oxychloride (POCIs).

o The mixture is heated to reflux for several hours until the starting material is consumed
(monitored by Thin Layer Chromatography).

o After cooling, the reaction mixture is carefully poured onto crushed ice to quench the
excess POCls.

o The resulting mixture is neutralized with a base (e.g., sodium bicarbonate solution),
leading to the precipitation of the crude product.

o The solid is collected, washed with water, and can be further purified by recrystallization or
column chromatography to yield the final product.

Reactivity and Potential Applications

8-Bromo-4-chloro-2-methylquinoline serves as a versatile intermediate in organic synthesis,
particularly in the development of novel therapeutic agents. The presence of two distinct
halogen atoms (bromine and chlorine) at different positions on the quinoline ring allows for
selective functionalization through various cross-coupling reactions.

Role in Drug Discovery
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Substituted quinolines are a well-known class of compounds with a broad spectrum of
biological activities. This specific molecule is investigated as a precursor for compounds with
potential antimicrobial and anticancer properties.[1][2] The core structure can be modified to
interact with various biological targets, such as enzymes or DNA, potentially inhibiting cancer
cell proliferation or microbial growth.[2]

Role of 8-Bromo-4-chloro-2-methylquinoline in Synthesis
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Caption: Role as a versatile intermediate for developing new chemical entities.

Spectral Data
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Characterization of 8-Bromo-4-chloro-2-methylquinoline is typically performed using various
spectroscopic methods to confirm its structure and purity. While specific spectra are proprietary
to suppliers, data for 1H NMR, IR, and Mass Spectrometry are generally available upon
request from commercial vendors.[7][8][9]

e 1H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
aromatic protons on the quinoline ring system and a singlet for the methyl group protons.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
its molecular weight (256.53 g/mol ), with a characteristic isotopic pattern due to the
presence of bromine and chlorine atoms.[6]

o Infrared (IR) Spectroscopy: The IR spectrum would display absorption bands corresponding
to C-H, C=C, and C=N stretching vibrations within the aromatic quinoline core, as well as C-
Br and C-ClI stretching vibrations.[8]

Safety and Handling

8-Bromo-4-chloro-2-methylquinoline is classified as a hazardous substance. It is designated
as acutely toxic if swallowed and can cause serious eye damage. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. All work should be conducted in a well-ventilated fume hood.

» Hazard Codes: H301 (Toxic if swallowed), H318 (Causes serious eye damage).

» Signal Word: Danger.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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